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Compound of Interest

Compound Name: Indium sulfide (In2S3)

Cat. No.: B084954 Get Quote

Essential Safety and Handling Guide for Indium
Sulfide (In₂S₃)
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Indium Sulfide (In₂S₃). Adherence to these procedures is essential for ensuring a safe

laboratory environment.

Indium Sulfide is an orange-red to red-colored solid, often in powder form, with a characteristic

sulfurous odor.[1] While it is insoluble in water, it decomposes in mineral acids, releasing highly

toxic hydrogen sulfide gas.[1]

Hazard Identification and Classification
Indium Sulfide is classified as a hazardous substance. The primary health hazards are

summarized below.
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Hazard Classification GHS Category Description

Acute Toxicity, Oral Category 4 Harmful if swallowed.[2]

Acute Toxicity, Inhalation Category 4 Harmful if inhaled.[2]

Skin Irritation Category 2 Causes skin irritation.[2]

Eye Irritation Category 2A
Causes serious eye irritation.

[2]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

May cause respiratory

irritation.[2]

Signal Word: Warning[3]

Hazard Statements:

H302: Harmful if swallowed.[3]

H332: Harmful if inhaled.[3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE protocols is mandatory when handling Indium Sulfide.
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PPE Category Specification Rationale

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95 dust

mask).[2][4]

To prevent inhalation of

harmful dust particles.

Eye Protection
Chemical safety goggles or a

face shield.[2][5]

To protect eyes from dust and

potential splashes.

Hand Protection Rubber gloves.[5]
To prevent skin contact and

irritation.

Body Protection

Protective work clothing,

including long sleeves and

pants, and close-toed shoes.

[5]

To minimize skin exposure.

Operational Plan: Safe Handling and Storage
Engineering Controls:

Work in a well-ventilated area. Use of a fume hood is strongly recommended to control

exposure to dust and potential hydrogen sulfide gas release.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[2]

Handling Procedures:

Read and understand the Safety Data Sheet (SDS) before handling Indium Sulfide.

Don all required personal protective equipment.

Avoid creating dust. Handle the material gently.

Do not eat, drink, or smoke in the handling area.[2]

Wash hands thoroughly after handling.[2]
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Avoid contact with acids, water, and oxidizing agents.[5] Contact with acids will liberate

highly toxic hydrogen sulfide gas.[1][2]

Storage:

Store in a tightly sealed container.[1]

Keep in a dry, cool, and well-ventilated place.[1][2]

Store away from incompatible materials such as mineral acids and oxidizing agents.[1][5]

Store in a locked-up area.[2]
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Immediate and appropriate action is crucial in the event of exposure or a spill.

Emergency Situation First Aid / Response Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[2][5]

Skin Contact

Remove contaminated clothing. Wash the

affected area with plenty of soap and water for

at least 15 minutes. If skin irritation persists,

seek medical attention.[2][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do so. Continue rinsing. Seek immediate

medical attention.[2][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water and drink plenty of water. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.[2][5]

Spill

Isolate the spill area and ensure adequate

ventilation. Wear appropriate respiratory and

protective equipment. Use a HEPA-filtered

vacuum to clean up the spill to avoid generating

dust. Place the spilled material into a suitable,

closed container for disposal.[5]

Special Hazard: Hydrogen Sulfide Release

Contact with acids will liberate highly toxic and flammable hydrogen sulfide (H₂S) gas. In the

event of a suspected H₂S release:

Evacuate the area immediately.

If trained and equipped, use a self-contained breathing apparatus (SCBA).
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Move to an upwind location.

Notify emergency personnel.
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Indium Sulfide Emergency Response Flowchart

Disposal Plan
All Indium Sulfide waste is considered hazardous.

Waste Collection:

Collect all waste material, including contaminated PPE, in a designated, sealed, and properly

labeled hazardous waste container.

Do not mix with other waste streams, especially acidic waste.

Disposal Procedure:

Dispose of contents and container in accordance with all local, regional, national, and

international regulations.[2][5]

Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal protocols.
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Do not dispose of down the drain or in general waste. Material should not be released into

the environment.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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